1alpha,25-Dihydroxy-23-oxavitamin D3/1alpha,25-dihydroxy-23-oxacholecalciferol
1alpha,25-Dihydroxy-23-oxavitamin D3/1alpha,25-dihydroxy-23-oxacholecalciferol
Brand Name:
Vulcanchem
CAS No.:
140387-52-6
VCID:
VC0233045
InChI:
InChI=1S/C26H42O4/c1-17(15-30-16-25(3,4)29)22-10-11-23-19(7-6-12-26(22,23)5)8-9-20-13-21(27)14-24(28)18(20)2/h8-9,17,21-24,27-29H,2,6-7,10-16H2,1,3-5H3/b19-8+,20-9-/t17-,21-,22-,23+,24+,26-/m1/s1
SMILES:
CC(COCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C26H42O4
Molecular Weight:
418.6 g/mol
1alpha,25-Dihydroxy-23-oxavitamin D3/1alpha,25-dihydroxy-23-oxacholecalciferol
CAS No.: 140387-52-6
Main Products
VCID: VC0233045
Molecular Formula: C26H42O4
Molecular Weight: 418.6 g/mol
CAS No. | 140387-52-6 |
---|---|
Product Name | 1alpha,25-Dihydroxy-23-oxavitamin D3/1alpha,25-dihydroxy-23-oxacholecalciferol |
Molecular Formula | C26H42O4 |
Molecular Weight | 418.6 g/mol |
IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-1-(2-hydroxy-2-methylpropoxy)propan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
Standard InChI | InChI=1S/C26H42O4/c1-17(15-30-16-25(3,4)29)22-10-11-23-19(7-6-12-26(22,23)5)8-9-20-13-21(27)14-24(28)18(20)2/h8-9,17,21-24,27-29H,2,6-7,10-16H2,1,3-5H3/b19-8+,20-9-/t17-,21-,22-,23+,24+,26-/m1/s1 |
Standard InChIKey | BLWGJQZULCEFMA-ZPURXJTESA-N |
Isomeric SMILES | C[C@H](COCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
SMILES | CC(COCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Canonical SMILES | CC(COCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Synonyms | 1 alpha,25-dihydroxy-23-oxavitamin D3 1,25-dihydroxy-23-oxavitamin D3 1,25-DOVD3 |
PubChem Compound | 6438738 |
Last Modified | Nov 11 2021 |
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